Cas no 1457259-96-9 (Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl-)

• Product Name: Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl-
• CAS No: 1457259-96-9
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 6431937
• PubChem ID: 60741010
• Update Time: 2025-06-10

Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl-
• BDBM50500494
• Z352067238
• AKOS009216654
• CHEMBL3746209
• N-(4-cyclopropyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
• SCHEMBL9892352
• 1457259-96-9
• CS-0272519
• CCG-339780
• EN300-6719391
• n-(4-Cyclopropylthiazol-2-yl)pivalamide

• Inchi： 1S/C11H16N2OS/c1-11(2,3)9(14)13-10-12-8(6-15-10)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key： SNSVMMXFYJPMSF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2CC2)=CS1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• pka: 9.83±0.50(Predicted)

Additional information on Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl-

Comprehensive Overview of Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- (CAS No. 1457259-96-9)

Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- (CAS No. 1457259-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and cyclopropyl moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring a 2,2-dimethylpropanamide group, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. The compound's thiazole ring is known for its role in enhancing binding affinity to biological targets, a feature exploited in modern drug development.

The agrochemical industry also explores CAS No. 1457259-96-9 for its herbicidal and fungicidal properties. With growing concerns about sustainable agriculture and pesticide resistance, this compound's mechanism of action is under scrutiny for eco-friendly crop protection solutions. Its cyclopropyl group may contribute to improved soil persistence and targeted activity, addressing key challenges in precision farming.

From a synthetic perspective, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethylpropanamide exemplifies advancements in green chemistry. Modern protocols emphasize atom-efficient routes for its production, aligning with global initiatives for reduced environmental impact in chemical manufacturing. Computational studies using AI-driven molecular modeling further optimize its synthesis, reflecting the intersection of traditional organic chemistry with cutting-edge technology.

Quality control of Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity standards for research applications. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability, with material safety data sheets providing detailed handling guidelines for laboratory use.

The patent landscape surrounding CAS 1457259-96-9 reveals growing intellectual property activity, particularly in combinatorial chemistry libraries. Pharmaceutical companies are investigating derivatives of this thiazole-containing amide for kinase inhibition and GPCR modulation, areas of high therapeutic relevance. These developments coincide with increased public interest in personalized medicine and targeted drug delivery systems.

Environmental fate studies of 2,2-dimethyl-N-(thiazol-4-yl)propanamide derivatives indicate moderate biodegradability, prompting research into benign-by-design analogs. This aligns with regulatory trends emphasizing green chemistry principles and life cycle assessment of chemical products. The compound's photostability and hydrolysis profiles are particularly relevant for formulation scientists developing commercial products.

In the context of preclinical research, Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- demonstrates interesting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Its logP value and membrane permeability make it a candidate for further pharmacokinetic optimization, with particular attention to blood-brain barrier penetration for potential CNS applications.

The global market for fine chemicals containing thiazole cores like 1457259-96-9 reflects increasing R&D expenditure in both academic and industrial settings. Custom synthesis providers report growing demand for milligram to kilogram quantities, supporting fragment-based drug discovery campaigns. This trend mirrors broader shifts toward high-throughput screening and structure-activity relationship studies in modern pharmacology.

Emerging applications of N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethylpropanamide extend to material science, where its molecular architecture contributes to functional polymers and supramolecular assemblies. Researchers are investigating its use as a building block for organic electronic materials, capitalizing on the thiazole ring's electron-transport properties. These multidisciplinary applications highlight the compound's versatility beyond traditional medicinal chemistry.

Analytical reference standards of CAS No. 1457259-96-9 are increasingly available through specialty chemical suppliers, facilitating reproducibility in life science research. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting quality assurance in both academic and industrial laboratories. This accessibility accelerates structure-activity studies across multiple therapeutic areas.

Future research directions for Propanamide, N-(4-cyclopropyl-2-thiazolyl)-2,2-dimethyl- may explore its potential in combination therapies and synergistic formulations, particularly against multidrug-resistant pathogens. The compound's structure-activity landscape offers numerous opportunities for analog development, with computational chemistry playing an expanding role in lead optimization processes. These advancements align with global health priorities addressing antimicrobial resistance and neglected tropical diseases.